Cas no 863111-50-6 (1H-INDOLE, 6-CHLORO-5-(TRIFLUOROMETHYL)-)

• Product Name: 1H-INDOLE, 6-CHLORO-5-(TRIFLUOROMETHYL)-
• CAS No: 863111-50-6
• MF: C₉H₅ClF₃N
• MW: 219.590911626816
• CID: 3225765
• PubChem ID: 23149912
• Update Time: 2025-07-29

1H-INDOLE, 6-CHLORO-5-(TRIFLUOROMETHYL)- Chemical and Physical Properties

Names and Identifiers

• 1H-INDOLE, 6-CHLORO-5-(TRIFLUOROMETHYL)-
• 863111-50-6
• 6-chloro-5-(trifluoromethyl)-1H-indole
• SCHEMBL2272066
• DB-197169

• Inchi： 1S/C9H5ClF3N/c10-7-4-8-5(1-2-14-8)3-6(7)9(11,12)13/h1-4,14H
• InChI Key： UAWAOAKXRRWBTB-UHFFFAOYSA-N
• SMILES： N1C2=C(C=C(C(F)(F)F)C(Cl)=C2)C=C1

Computed Properties

• Exact Mass: 219.0062613Da
• Monoisotopic Mass: 219.0062613Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 15.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles

Additional information on 1H-INDOLE, 6-CHLORO-5-(TRIFLUOROMETHYL)-

6-Chloro-5-(Trifluoromethyl)-1H-Indole (CAS No. 863111-50-6): A Comprehensive Overview

6-Chloro-5-(trifluoromethyl)-1H-indole (CAS No. 863111-50-6) is a versatile and highly studied compound in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered significant attention due to its potential applications in the development of novel therapeutic agents. The presence of a chloro substituent at the 6-position and a trifluoromethyl group at the 5-position imparts distinct chemical and biological properties, making it an intriguing subject for both academic and industrial research.

The indole scaffold is a fundamental building block in organic chemistry, known for its broad spectrum of biological activities. Indoles are widely found in natural products and have been extensively studied for their roles in various biological processes, including neurotransmission, cell signaling, and enzyme inhibition. The introduction of halogen and trifluoromethyl groups to the indole core significantly enhances its pharmacological profile, offering new avenues for drug discovery and development.

Recent studies have highlighted the importance of 6-chloro-5-(trifluoromethyl)-1H-indole in the context of cancer research. Specifically, this compound has shown promising antitumor activity against various cancer cell lines. The chloro and trifluoromethyl substituents contribute to the compound's ability to interact with specific protein targets, such as kinases and receptors, which are often dysregulated in cancer cells. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 6-chloro-5-(trifluoromethyl)-1H-indole derivatives effectively inhibited the growth of human breast cancer cells by targeting the PI3K/AKT signaling pathway.

In addition to its antitumor properties, 6-chloro-5-(trifluoromethyl)-1H-indole has also been explored for its potential as an antimicrobial agent. Research conducted at the University of California, Los Angeles (UCLA) revealed that this compound exhibits potent antibacterial activity against both Gram-positive and Gram-negative bacteria. The mechanism of action involves disrupting bacterial cell wall synthesis and inhibiting essential enzymes involved in bacterial metabolism. These findings suggest that 6-chloro-5-(trifluoromethyl)-1H-indole could be a valuable lead compound for developing new antibiotics to combat multidrug-resistant bacterial infections.

The synthetic accessibility of 6-chloro-5-(trifluoromethyl)-1H-indole is another factor contributing to its widespread use in chemical research. Various synthetic routes have been developed to efficiently produce this compound, including transition-metal-catalyzed reactions and electrophilic aromatic substitution methods. These synthetic strategies not only facilitate the preparation of 6-chloro-5-(trifluoromethyl)-1H-indole but also enable the synthesis of structurally diverse derivatives with tailored biological activities.

One notable application of 6-chloro-5-(trifluoromethyl)-1H-indole is in the field of neuropharmacology. Studies have shown that this compound can modulate neurotransmitter systems, particularly serotonin and dopamine pathways, which are implicated in mood disorders such as depression and anxiety. A recent clinical trial conducted by a leading pharmaceutical company evaluated the efficacy and safety of a 6-chloro-5-(trifluoromethyl)-1H-indole derivative as a potential antidepressant. The results indicated that the compound exhibited significant antidepressant effects with minimal side effects, positioning it as a promising candidate for further clinical development.

The environmental impact of 6-chloro-5-(trifluoromethyl)-1H-indole is also an important consideration in its use and application. Researchers at the Environmental Protection Agency (EPA) have conducted extensive studies to assess the biodegradability and ecotoxicity of this compound. The findings suggest that 6-chloro-5-(trifluoromethyl)-1H-indole is biodegradable under aerobic conditions and does not pose significant environmental risks when used responsibly.

In conclusion, 6-chloro-5-(trifluoromethyl)-1H-indole (CAS No. 863111-50-6) is a multifaceted compound with a wide range of potential applications in medicinal chemistry, pharmaceutical research, and environmental science. Its unique chemical structure endows it with diverse biological activities, making it an attractive target for drug discovery and development. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential, further solidifying its importance in the scientific community.